Cas no 1314992-71-6 (Pentanamide, 2-(hydroxyimino)-)

• Product Name: Pentanamide, 2-(hydroxyimino)-
• CAS No: 1314992-71-6
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• MDL: MFCD32066293
• CID: 5217264
• Update Time: 2026-03-06

Pentanamide, 2-(hydroxyimino)- Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxyimino)pentanamide
• (2Z)-2-hydroxyiminopentanamide
• Pentanamide, 2-(hydroxyimino)-

• MDL： MFCD32066293
• Inchi： 1S/C5H10N2O2/c1-2-3-4(7-9)5(6)8/h9H,2-3H2,1H3,(H2,6,8)/b7-4-
• InChI Key： WBLAGXUBLXMTAS-DAXSKMNVSA-N
• SMILES： O=C(/C(/CCC)=N\O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 131
• XLogP3: 0.7
• Topological Polar Surface Area: 75.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes

Additional information on Pentanamide, 2-(hydroxyimino)-

Exploring the Versatile Applications of Pentanamide, 2-(hydroxyimino)- (CAS No. 1314992-71-6) in Modern Chemistry

Pentanamide, 2-(hydroxyimino)- (CAS No. 1314992-71-6) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its unique molecular structure featuring a hydroxyimino group, plays a pivotal role in various synthetic processes. Its versatility makes it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Researchers are increasingly focusing on this compound due to its potential in developing novel bioactive molecules and functional materials.

The chemical properties of Pentanamide, 2-(hydroxyimino)- make it an excellent candidate for organic synthesis. Its reactive hydroxyimino group allows for facile modifications, enabling the creation of diverse derivatives. This adaptability is particularly useful in drug discovery, where slight structural changes can lead to significant improvements in bioactivity. Recent studies have highlighted its role in the synthesis of antimicrobial agents and enzyme inhibitors, addressing some of the most pressing challenges in modern medicine, such as antibiotic resistance.

In the agrochemical sector, Pentanamide, 2-(hydroxyimino)- is being explored for its potential in developing eco-friendly pesticides. With growing concerns over environmental sustainability, the demand for biodegradable and less toxic agrochemicals is on the rise. This compound's ability to act as a precursor for such formulations positions it as a key player in the shift towards greener agricultural practices. Its application in this field aligns with global trends emphasizing sustainable farming and reduced chemical footprints.

Material science is another domain where Pentanamide, 2-(hydroxyimino)- shows promise. Its incorporation into polymer matrices has been found to enhance material properties such as thermal stability and mechanical strength. This makes it a valuable additive in the production of high-performance materials used in industries ranging from automotive to electronics. The compound's role in advancing smart materials and nanotechnology is a hot topic among researchers, reflecting the broader interest in innovative material solutions.

The market dynamics for Pentanamide, 2-(hydroxyimino)- are evolving, driven by its expanding applications. Pharmaceutical companies and agrochemical manufacturers are among the primary consumers, with demand expected to grow steadily in the coming years. The compound's CAS No. 1314992-71-6 is frequently searched in academic and industrial databases, underscoring its relevance. As research continues to uncover new uses, the commercial potential of this compound is likely to expand further, making it a focal point for investors and stakeholders in the chemical industry.

Safety and handling of Pentanamide, 2-(hydroxyimino)- are critical considerations for its widespread adoption. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. Researchers emphasize the importance of understanding its physicochemical properties and reactivity to mitigate any risks. This focus on safety aligns with the broader industry trend towards responsible chemical management and regulatory compliance.

In conclusion, Pentanamide, 2-(hydroxyimino)- (CAS No. 1314992-71-6) stands out as a multifaceted compound with significant applications across diverse fields. Its role in drug development, sustainable agriculture, and advanced materials highlights its importance in addressing contemporary scientific and industrial challenges. As interest in this compound grows, continued research and innovation will undoubtedly unlock even more possibilities, solidifying its position as a cornerstone of modern chemistry.